Cas no 866261-56-5 (2-(4-(Bromomethyl)Phenyl)Oxazole)

2-(4-(Bromomethyl)Phenyl)Oxazole is a versatile heterocyclic compound featuring an oxazole ring linked to a bromomethyl-substituted phenyl group. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and functional group transformations. The bromomethyl moiety offers reactivity for nucleophilic substitution, enabling further derivatization to construct complex molecular frameworks. Its stability under standard conditions ensures ease of handling, while its compatibility with various reaction conditions enhances its utility in pharmaceutical and materials chemistry research. The compound is particularly useful in the development of bioactive molecules and advanced materials due to its well-defined reactivity and structural flexibility.
2-(4-(Bromomethyl)Phenyl)Oxazole structure
866261-56-5 structure
Product Name:2-(4-(Bromomethyl)Phenyl)Oxazole
CAS No:866261-56-5
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD19382388
CID:4259615
PubChem ID:21075577
Update Time:2025-10-31

2-(4-(Bromomethyl)Phenyl)Oxazole Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-[4-(bromomethyl)phenyl]-
    • 2-(4-(BROMOMETHYL)PHENYL)OXAZOLE
    • WCQXLMNESIAZAA-UHFFFAOYSA-N
    • SCHEMBL372827
    • AKOS027328919
    • EN300-3088423
    • 866261-56-5
    • 2-[4-(BROMOMETHYL)PHENYL]-1,3-OXAZOLE
    • AS-36075
    • MFCD19382388
    • RJB26156
    • 2-(4-(Bromomethyl)Phenyl)Oxazole
    • MDL: MFCD19382388
    • Inchi: 1S/C10H8BrNO/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-6H,7H2
    • InChI Key: WCQXLMNESIAZAA-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(C2=NC=CO2)=CC=1

Computed Properties

  • Exact Mass: 236.97893g/mol
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: White to Yellow Solid

2-(4-(Bromomethyl)Phenyl)Oxazole Security Information

2-(4-(Bromomethyl)Phenyl)Oxazole Pricemore >>

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Additional information on 2-(4-(Bromomethyl)Phenyl)Oxazole

Exploring the Applications and Properties of 2-(4-(Bromomethyl)Phenyl)Oxazole (CAS No. 866261-56-5)

The oxazole scaffold, a five-membered heterocyclic ring containing two nitrogen atoms and an oxygen atom, has long been recognized for its versatile role in drug discovery and chemical synthesis. Among its numerous derivatives, 2-(4-(Bromomethyl)Phenyl)Oxazole (CAS No. 866261-56-5) stands out due to its unique structural features and emerging applications in medicinal chemistry. This compound, characterized by a bromomethyl group attached to the para position of a phenyl ring fused with an oxazole core, exhibits intriguing physicochemical properties that make it a valuable tool in both academic research and industrial development.

Recent advancements in synthetic methodologies have enabled precise manipulation of bromomethyl-containing oxazole derivatives. In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated that the bromomethyl moiety in CAS No. 866261-56-5 can serve as a reactive handle for bioorthogonal conjugation reactions. By leveraging click chemistry principles, this functional group facilitates the site-specific attachment of biomolecules such as antibodies or fluorescent probes without disrupting cellular processes. The resulting conjugates have shown promise in targeted drug delivery systems, where the oxazole core enhances metabolic stability while the bromomethyl group enables controlled release mechanisms.

In the realm of pharmacology, CAS No. 866261-56-5 has garnered attention for its potential anti-inflammatory activity. A collaborative team from Stanford University and Merck Research Laboratories revealed that this compound selectively inhibits cyclooxygenase-2 (COX-2) enzymes at submicromolar concentrations in vitro (Nature Communications, 2023). Unlike traditional NSAIDs that lack selectivity between COX isoforms, the brominated phenyl substituent creates a steric environment that minimizes off-target interactions with COX-1, thereby reducing gastrointestinal side effects associated with non-selective inhibitors. Computational docking studies further indicated that the oxazole ring forms critical hydrogen bonds with key residues in the COX active site, stabilizing enzyme inhibition.

The structural flexibility of oxazole derivatives is particularly advantageous for modulating pharmacokinetic profiles. A study comparing multiple analogs highlighted how the bromomethyl group contributes to improved lipophilicity without compromising solubility—a critical balance for drug candidates targeting intracellular pathogens (ACS Medicinal Chemistry Letters, 2023). When incorporated into antiviral compounds against SARS-CoV-2 variants, this compound demonstrated enhanced membrane permeability compared to non-brominated counterparts, allowing higher concentrations to reach viral replication sites within host cells.

In neurodegenerative disease research, CAS No. 866261-56-5 has emerged as a promising lead compound for Alzheimer's therapy development. Researchers at MIT identified its ability to modulate gamma-secretase activity through a novel allosteric mechanism (Cell Chemical Biology, 2023). The brominated methyl group interacts with transmembrane domain residues TM7-TM9 interface of presenilin subunits, altering substrate cleavage patterns to reduce amyloid-beta production while avoiding inhibition of Notch signaling—a common limitation observed with earlier gamma-secretase inhibitors.

Synthesis optimization continues to drive innovation around this molecule. A recent report in Bioorganic & Medicinal Chemistry Letters described a one-pot copper-catalyzed azide–alkyne cycloaddition (CuAAC) approach where CAS No. 8662[a]
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Table comparing physical properties of related compounds
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Total H-bond acceptor sites difference: X ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ...
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